Cas no 1805218-34-1 (Ethyl 4-chloro-2-cyano-6-methoxybenzoate)

• Product Name: Ethyl 4-chloro-2-cyano-6-methoxybenzoate
• CAS No: 1805218-34-1
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4948411
• Update Time: 2025-05-26

Ethyl 4-chloro-2-cyano-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-6-methoxybenzoate

• Inchi： 1S/C11H10ClNO3/c1-3-16-11(14)10-7(6-13)4-8(12)5-9(10)15-2/h4-5H,3H2,1-2H3
• InChI Key： LPSIHPNMPRRIPS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(=O)OCC)=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-chloro-2-cyano-6-methoxybenzoate

Comprehensive Overview of Ethyl 4-chloro-2-cyano-6-methoxybenzoate (CAS No. 1805218-34-1)

Ethyl 4-chloro-2-cyano-6-methoxybenzoate (CAS No. 1805218-34-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, characterized by its chloro, cyano, and methoxy functional groups, exhibits unique reactivity patterns that make it valuable for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound under variations like "4-chloro-2-cyano-6-methoxybenzoate ethyl ester" or "ethyl ester of 4-chloro-2-cyano-6-methoxybenzoic acid," highlighting its multifaceted nomenclature.

In recent years, the demand for Ethyl 4-chloro-2-cyano-6-methoxybenzoate has surged due to its role in developing novel heterocyclic compounds, a trending topic in medicinal chemistry. Its structural motifs align with current interests in covalent inhibitors and small-molecule modulators, addressing challenges in drug discovery for diseases like cancer and metabolic disorders. The compound's electron-withdrawing groups (cyano and chloro) enhance its utility in nucleophilic aromatic substitution reactions, a frequently searched term among synthetic chemists.

From an industrial perspective, CAS 1805218-34-1 is pivotal in optimizing crop protection agents, resonating with global discussions on sustainable agriculture. Its incorporation into herbicide intermediates aligns with searches for "eco-friendly agrochemicals" and "low-residue pesticides." The methoxy group’s lipophilicity further enables formulations with improved bioavailability, a key concern in agrochemical R&D.

Analytical studies of Ethyl 4-chloro-2-cyano-6-methoxybenzoate often focus on its HPLC purity profiles and spectroscopic characterization (NMR, IR), addressing common queries like "how to analyze benzoate derivatives." The compound’s stability under varying pH conditions also makes it a subject of interest in formulation science, particularly for controlled-release applications.

Environmental and regulatory considerations are increasingly prominent in searches related to CAS 1805218-34-1. While not classified as hazardous, its degradation pathways and green synthesis methods are explored to meet REACH compliance standards. This aligns with broader industry shifts toward green chemistry principles and atom-efficient reactions.

In summary, Ethyl 4-chloro-2-cyano-6-methoxybenzoate (CAS No. 1805218-34-1) bridges critical gaps in pharmaceutical and agrochemical innovation. Its versatility in synthesis, coupled with evolving applications in drug design and sustainable agriculture, ensures its relevance in contemporary research. For researchers, understanding its structure-activity relationships and scalable production remains a priority, reflecting the compound’s enduring scientific and commercial significance.